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Compound of Interest

Compound Name:
Benzyl 2-amino-3-

hydroxypropanoate

Cat. No.: B3187787 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety information, handling protocols, and

emergency procedures for L-Serine benzyl ester. The following sections detail the compound's

properties, potential hazards, and best practices for its use in a laboratory setting to ensure the

safety of all personnel.

Chemical and Physical Properties
L-Serine benzyl ester is a derivative of the amino acid L-serine, commonly used in peptide

synthesis and other organic reactions.[1][2] It is typically available as a white to off-white

powder or crystalline solid.[3][4] The hydrochloride salt form is also common and is readily

soluble in water.[1][5]

Table 1: Physical and Chemical Properties of L-Serine Benzyl Ester and its Hydrochloride Salt
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Property
L-Serine Benzyl
Ester

L-Serine Benzyl
Ester
Hydrochloride

Source(s)

Molecular Formula C₁₀H₁₃NO₃ C₁₀H₁₃NO₃・HCl [3][6]

Molecular Weight 195.21 g/mol 231.68 g/mol [3][6]

Appearance
White to off-white

powder
White crystalline solid [4][7]

Melting Point
92 - 102 °C (for Fmoc-

protected)

Approximately 175°C

(decomposition)
[1][7]

Solubility
Data not readily

available
Soluble in water [1][5]

Storage Temperature
0-8 °C (for Fmoc-

protected)
-20°C [3][7]

Safety and Hazard Information
The toxicological properties of L-Serine benzyl ester have not been fully investigated.[8]

Therefore, it should be handled with care, assuming it may be harmful. Some sources suggest

that certain amino acid esters can have high nicotinic activity and may be lethal at low doses in

animal studies, with the cause of death being asphyxia due to respiratory muscle paralysis.[8]

GHS Hazard Classification:

There is some inconsistency in the GHS classification for L-Serine benzyl ester and its

derivatives across different suppliers. Some safety data sheets (SDS) for related compounds,

such as Boc-L-Serine benzyl ester, indicate potential for skin irritation, eye irritation, and

respiratory irritation.[9] However, other sources state that L-Serine benzyl ester hydrochloride

does not meet the criteria for classification in any hazard class.[10] Given this ambiguity, it is

prudent to handle the compound as potentially hazardous.

Potential Hazards:

Inhalation: May cause respiratory tract irritation.[6]
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Skin Contact: May cause skin irritation.[6]

Eye Contact: May cause serious eye irritation.[6]

Ingestion: The effects of ingestion are not well-documented, but it should be avoided.

Standard Operating Procedures for Safe Handling
The following protocols are recommended for handling L-Serine benzyl ester in a laboratory

setting.

Personal Protective Equipment (PPE)
Proper PPE is essential to minimize exposure.[11]

Eye Protection: Chemical safety goggles or glasses that meet ANSI Z.87.1 standards should

be worn.[4] A face shield may be necessary if there is a risk of splashing.[4]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.[12]

Gloves should be inspected before use and changed immediately if contaminated.[4]

Body Protection: A laboratory coat should be worn and kept buttoned.[4] Long pants and

closed-toe shoes are required.[4]

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator (e.g.,

N95 dust mask) should be used.[3][12] Work should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[13]

Handling and Storage
Handling: Avoid creating dust.[14] Use in a well-ventilated area or in a chemical fume hood.

[13] Wash hands thoroughly after handling.[15] Avoid contact with skin, eyes, and clothing.

[14]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[14] Keep

away from incompatible materials such as strong oxidizing agents.[10] Some forms of L-

Serine benzyl ester require storage at reduced temperatures (e.g., -20°C).[3] Always check

the supplier's recommendations.
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Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[14]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes.[8] Remove contaminated clothing. Seek medical attention if irritation persists.[8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[14]

Spill Response
For a small powder spill:

Alert personnel in the immediate area.

Wear appropriate PPE, including respiratory protection.

Gently cover the spill with a damp paper towel or use a light mist of water to prevent the

powder from becoming airborne.[16]

Carefully sweep the material into a suitable container for disposal.[1] Avoid dry sweeping

which can generate dust.[14]

Decontaminate the area with a suitable cleaning solution.

Dispose of contaminated materials as hazardous waste in accordance with local, state, and

federal regulations.[16]

For a large spill, evacuate the area and contact your institution's emergency response team.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.ccohs.ca/oshanswers/chemicals/spill-response-chemicals.html
https://pubmed.ncbi.nlm.nih.gov/5687590/
https://pubmed.ncbi.nlm.nih.gov/5687590/
https://pubmed.ncbi.nlm.nih.gov/5687590/
https://pubmed.ncbi.nlm.nih.gov/5687590/
https://www.ccohs.ca/oshanswers/chemicals/spill-response-chemicals.html
https://www.chemkleancorp.com/how-to-clean-chemical-spill/
https://emergency.weill.cornell.edu/spills
https://www.ccohs.ca/oshanswers/chemicals/spill-response-chemicals.html
https://www.chemkleancorp.com/how-to-clean-chemical-spill/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3187787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Firefighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.[14]

Specific Hazards: Upon combustion, it may produce toxic fumes, including carbon monoxide,

carbon dioxide, and nitrogen oxides.[16]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[14]

Disposal Considerations
Dispose of L-Serine benzyl ester and any contaminated materials as hazardous waste.[14]

Follow all federal, state, and local regulations for chemical waste disposal.[16] Do not allow the

material to enter drains or waterways.[14]

Visualized Workflows
The following diagrams illustrate key safety and emergency workflows.
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GHS Hazard Communication for L-Serine Benzyl Ester

Product Information

Hazard Identification

User Actions

L-Serine Benzyl Ester

Safety Data Sheet (SDS)

Provides detailed
safety information

Product Label

Provides key
hazard information

Precautionary Statements
(Prevention, Response, Storage, Disposal)

Hazard Pictograms
(e.g., Exclamation Mark)

Signal Word
(e.g., Warning)

Hazard Statements
(e.g., H315: Causes skin irritation)

Read and Understand SDS

Follow Precautionary Statements

Use appropriate PPE

Click to download full resolution via product page

Caption: GHS Hazard Communication Workflow.
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Emergency Procedure for Chemical Exposure/Spill

Incident Occurs
(Exposure or Spill)

Assess the Situation
Is it a major spill or serious injury?

Minor Spill / Exposure

No Major Spill / Serious Injury

Yes

Administer First Aid
(Flush skin/eyes, move to fresh air)

Follow Spill Cleanup Protocol

Evacuate the Area

Seek Immediate Medical AttentionDispose of Contaminated Waste Properly

Alert Supervisor and
Emergency Services

Report the Incident

Click to download full resolution via product page

Caption: Emergency Procedure Flowchart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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